PDD00017273 HCl

• CAS No.: 1945950-21-9
• Product Name: PDD00017273 HCl
• Molecular Formula: C23H27ClN6O4S2
• Molecular Weight: 551.077
• IUPAC Name: 1-[(2,5-dimethylpyrazol-3-yl)methyl]-N-(1-methylcyclopropyl)-3-[(2-methyl-1,3-thiazol-5-yl)methyl]-2,4-dioxoquinazoline-6-sulfonamide
• Standard InChI: InChI=1S/C23H26N6O4S2/c1-14-9-16(27(4)25-14)12-28-20-6-5-18(35(32,33)26-23(3)7-8-23)10-19(20)21(30)29(22(28)31)13-17-11-24-15(2)34-17/h5-6,9-11,26H,7-8,12-13H2,1-4H3
• Standard InChIKey: PIBCFKLPKFMUHX-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1)CN2C3=C(C=C(C=C3)S(=O)(=O)NC4(CC4)C)C(=O)N(C2=O)CC5=CN=C(S5)C)C
• Appearance: Solid powder
• Description: PDD00017273 is a Potent and selective poly (ADP ribose) glycohydrolase (PARG) inhibitor(IC50 = 26 nM). PDD00017273 exhibits >350-fold selectivity for PARG over a panel of ion channels, enzymes and receptors, including PARP1 and ARH3.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PDD00017273; PDD-00017273; PDD 00017273; PDD17273; PDD-17273; PDD 17273
• Reference: 1: Gravells P, Neale J, Grant E, Nathubhai A, Smith KM, James DI, Bryant HE.; 2: Gravells P, Grant E, Smith KM, James DI, Bryant HE. Specific killing of DNA
• PubChem Compound: 121398766
• Last Modified: Nov 11 2021